Cas no 1344688-02-3 (3-Isobutoxymethyl-phenol)

3-Isobutoxymethyl-phenol structure
3-Isobutoxymethyl-phenol structure
Product name:3-Isobutoxymethyl-phenol
CAS No:1344688-02-3
MF:C11H16O2
MW:180.243543624878
CID:6636367
PubChem ID:102538263

3-Isobutoxymethyl-phenol Chemical and Physical Properties

Names and Identifiers

    • 3-Isobutoxymethyl-phenol
    • Phenol, 3-[(2-methylpropoxy)methyl]-
    • 1344688-02-3
    • 3-(Isobutoxymethyl)phenol
    • G90280
    • Inchi: 1S/C11H16O2/c1-9(2)7-13-8-10-4-3-5-11(12)6-10/h3-6,9,12H,7-8H2,1-2H3
    • InChI Key: PMHFQOPZMKYSKB-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=CC(COCC(C)C)=C1

Computed Properties

  • Exact Mass: 180.115029749g/mol
  • Monoisotopic Mass: 180.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.018±0.06 g/cm3(Predicted)
  • Boiling Point: 270.4±15.0 °C(Predicted)
  • pka: 9.74±0.10(Predicted)

Recommend Articles

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.